(R)-pyrrolidine-3-carboxylic acid

• IUPAC Name: (3R)-pyrrolidine-3-carboxylic acid
• InChI: InChI=1S/C5H9NO2/c7-5(8)4-1-2-6-3-4/h4,6H,1-3H2,(H,7,8)/t4-/m1/s1
• InChI Key: JAEIBKXSIXOLOL-SCSAIBSYSA-N
• Canonical SMILES: C1CNCC1C(=O)O
• Isomeric SMILES: C1CNC[C@@H]1C(=O)O
• Molecular Formula: C5H9NO2
• DSSTOX Substance ID: DTXSID801299812
• Molecular Weight: 115.13 g/mol
• CAS RN: 72580-54-2

Description

Carboxylic acids are a class of organic compounds containing a carboxyl functional group (-COOH). They play a crucial role in many biological processes and are a key part of many pharmaceuticals and industrially relevant chemicals.

Synthesis Analysis

The synthesis of carboxylic acids and their derivatives can be achieved through various methods, including oxidation of primary alcohols or aldehydes, hydrolysis of nitriles or esters, and the Grignard reaction.

Molecular Structure Analysis

Carboxylic acids consist of a hydroxyl (-OH) group and a carbonyl (C=O) group attached to the same carbon atom. The presence of these polar, reactive groups leads to various unique properties.

Chemical Reactions Analysis

Carboxylic acids can undergo a variety of reactions, including reduction, esterification, and amide formation. They can also react with bases to form carboxylate salts.

Physical And Chemical Properties Analysis

Carboxylic acids are typically polar molecules due to the presence of the polar C=O and O-H bonds in the carboxyl group. They often have higher boiling points than similar-sized alcohols or aldehydes due to the ability to form hydrogen bonds.

Scientific Research Applications

Influenza Neuraminidase Inhibitors

• A study described the discovery of a potent inhibitor of influenza neuraminidase, utilizing derivatives of pyrrolidine carboxylic acid. This inhibitor showed strong interaction with the enzyme active site and displayed high potency against neuraminidase A and B (Wang et al., 2001).

Structural Analysis and Synthesis

• Research on pyrrolidine-2-carboxylic acid derivatives showed their high chemical, optical, and thermodynamic stability. The study provided insights into their structural form, which may be foundational for various applications (Shan, Liu & Liu, 2010).

Catalytic and Chemical Reactions

• In a study involving rhodium(III)-catalyzed decarboxylative coupling, α,β-unsaturated carboxylic acids, including pyrrolidine carboxylic acid derivatives, were found to serve as traceless activating groups for synthesizing substituted pyridines (Neely & Rovis, 2014).
• Another study demonstrated that pyrrolidine and related amines could undergo asymmetric reactions in the presence of copper iodide, leading to the formation of propargylamines with high enantioselectivity (Zhao & Seidel, 2015).

Medicinal Chemistry and Drug Development

• Pyrrolidine-containing compounds have been investigated for their potential in treating type 2 diabetes, as exemplified by a series of GPR40 agonists. These compounds demonstrated a dual mechanism of action, significantly lowering plasma glucose levels in mice (Jurica et al., 2017).
• A series of pyrrolidine-3,4-dicarboxylic acid amides was studied for their inhibitory activity against factor Xa, an important target in antithrombotic therapy. The clinical candidate from this series exhibited excellent selectivity and good pharmacokinetic properties (Anselm et al., 2010).

Mechanism of Action

The mechanism of action of carboxylic acids and their derivatives can vary widely depending on their structure and the biological system they interact with.

Safety and Hazards

Like all chemicals, carboxylic acids should be handled with care. They can be corrosive and cause burns upon contact with skin or eyes. Always refer to the safety data sheet (SDS) for specific safety information.

Future Directions

The study and application of carboxylic acids and their derivatives continue to be a vibrant field of research. Future directions may include the development of new synthetic methods, exploration of novel applications in pharmaceuticals and materials science, and investigations into the biological roles of these compounds.